Cas no 802014-23-9 (Benzenemethanol, a-[(dimethylamino)methyl]-3,4,5-trimethyl-)

• Product name: Benzenemethanol, a-[(dimethylamino)methyl]-3,4,5-trimethyl-
• CAS No: 802014-23-9
• MF: C₁₃H₂₁NO
• MW: 207.31194
• CID: 713114
• PubChem ID: 45097069

Benzenemethanol, a-[(dimethylamino)methyl]-3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(dimethylamino)methyl]-3,4,5-trimethyl-
• Benzyl alcohol, alpha-[(dimethylamino)methyl]-3,4,5-trimethyl- (8CI)
• Benzyl alcohol,alpha-[(dimethylamino)methyl]-3,4,5-trimethyl-(8ci)
• 802014-23-9
• 2-(Dimethylamino)-1-(3,4,5-trimethylphenyl)ethanol
• AKOS027416472

• Inchi： InChI=1S/C13H21NO/c1-9-6-12(7-10(2)11(9)3)13(15)8-14(4)5/h6-7,13,15H,8H2,1-5H3
• InChI Key： USEIMAMIUVJLTR-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1C)C)C(CN(C)C)O

Computed Properties

• Exact Mass: 207.162
• Monoisotopic Mass: 207.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 2.2